2-methoxy-N-(2-methoxyphenyl)-4-(methylthio)benzamide

• IUPAC Name: 2-methoxy-N-(2-methoxyphenyl)-4-methylsulfanylbenzamide
• InChI: InChI=1S/C16H17NO3S/c1-19-14-7-5-4-6-13(14)17-16(18)12-9-8-11(21-3)10-15(12)20-2/h4-10H,1-3H3,(H,17,18)
• InChI Key: SFIRAAHNNUNWHZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)C2=C(C=C(C=C2)SC)OC
• Molecular Formula: C16H17NO3S
• Molecular Weight: 303.4 g/mol

Description

2-methoxy-N-(2-methoxyphenyl)-4-(methylthio)benzamide, also known as MMMP, is a chemical compound that has attracted significant attention from the scientific community due to its potential applications in various fields. MMMP is a white crystalline powder with a molecular weight of 329.4 g/mol and a melting point of 126-128°C.

Scientific Research Applications

2-methoxy-N-(2-methoxyphenyl)-4-(methylthio)benzamide has been studied extensively for its potential applications in various fields such as cancer research, drug discovery, and medicinal chemistry. 2-methoxy-N-(2-methoxyphenyl)-4-(methylthio)benzamide has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for the development of anticancer drugs. 2-methoxy-N-(2-methoxyphenyl)-4-(methylthio)benzamide has also been studied for its potential use as a diagnostic tool for cancer, as it has been shown to selectively bind to cancer cells.

Mechanism of Action

The mechanism of action of 2-methoxy-N-(2-methoxyphenyl)-4-(methylthio)benzamide is still being studied, but it is believed to involve the inhibition of tubulin polymerization, which is essential for cell division. 2-methoxy-N-(2-methoxyphenyl)-4-(methylthio)benzamide has been shown to disrupt the microtubule network in cancer cells, leading to cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
2-methoxy-N-(2-methoxyphenyl)-4-(methylthio)benzamide has been shown to have a selective cytotoxic effect on cancer cells, while sparing normal cells. 2-methoxy-N-(2-methoxyphenyl)-4-(methylthio)benzamide has also been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 2-methoxy-N-(2-methoxyphenyl)-4-(methylthio)benzamide in lab experiments include its high purity and selectivity for cancer cells. However, the limitations of using 2-methoxy-N-(2-methoxyphenyl)-4-(methylthio)benzamide include its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are many future directions for the research of 2-methoxy-N-(2-methoxyphenyl)-4-(methylthio)benzamide. One direction is the development of 2-methoxy-N-(2-methoxyphenyl)-4-(methylthio)benzamide derivatives with improved solubility and selectivity for cancer cells. Another direction is the investigation of the potential use of 2-methoxy-N-(2-methoxyphenyl)-4-(methylthio)benzamide in combination with other anticancer drugs to enhance their efficacy. Furthermore, the potential use of 2-methoxy-N-(2-methoxyphenyl)-4-(methylthio)benzamide in the treatment of other diseases such as Alzheimer's and Parkinson's disease should be explored.

Synthesis Methods

The synthesis of 2-methoxy-N-(2-methoxyphenyl)-4-(methylthio)benzamide involves the reaction of 2-methoxyaniline with 4-methylthiophenol in the presence of a catalyst such as palladium on carbon. The resulting product is then reacted with 2-methoxybenzoyl chloride to yield 2-methoxy-N-(2-methoxyphenyl)-4-(methylthio)benzamide. The synthesis method of 2-methoxy-N-(2-methoxyphenyl)-4-(methylthio)benzamide has been optimized to achieve high yields and purity.